Cas no 2680669-71-8 (tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate
• CAS No: 2680669-71-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5646657
• PubChem ID: 165910752
• Update Time: 2023-09-20

tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(butan-2-yl)-1H-pyrazole-1-carboxylate
• EN300-28262873
• 2680669-71-8

• Inchi： 1S/C12H20N2O2/c1-6-9(2)10-7-13-14(8-10)11(15)16-12(3,4)5/h7-9H,6H2,1-5H3
• InChI Key： KHNHRJZXAMPPJQ-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C=N1)C(C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų